Cas no 11139-62-1 (5-Quinolinecarboxylicacid, 2-phenyl-)
11139-62-1 structure
Product Name:5-Quinolinecarboxylicacid, 2-phenyl-
CAS No:11139-62-1
MF:C16H11NO2
MW:249.264044046402
CID:161689
PubChem ID:3014662
Update Time:2025-04-19
5-Quinolinecarboxylicacid, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinolinecarboxylicacid, 2-phenyl-
- Chinophene
- 2-phenylquinoline-5-carboxylic acid
- 5-Quinolinecarboxylic acid, 2-phenyl-
- SCHEMBL9225854
- 2-Phenyl-5-quinolinecarboxylic acid
- DTXSID90149634
- 11139-62-1
- 2-phenyl 5-quinoline carboxylic acid
-
- Inchi: 1S/C16H11NO2/c18-16(19)13-7-4-8-15-12(13)9-10-14(17-15)11-5-2-1-3-6-11/h1-10H,(H,18,19)
- InChI Key: YMKHHGTWRZZWEY-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2C1=CC=C(C1C=CC=CC=1)N=2)=O
Computed Properties
- Exact Mass: 249.07903
- Monoisotopic Mass: 249.078979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 50.2
Experimental Properties
- Density: 1.28
- Boiling Point: 483.8°Cat760mmHg
- Flash Point: 246.4°C
- Refractive Index: 1.682
- PSA: 50.19
- LogP: 3.60000
5-Quinolinecarboxylicacid, 2-phenyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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